Cas no 1212215-80-9 (6-Phenyl-8-(3-phenyl-1,2,4-thiadiazol-5-yl)-8-azabicyclo[3.2.1]oct-3-en-2-one)

6-Phenyl-8-(3-phenyl-1,2,4-thiadiazol-5-yl)-8-azabicyclo[3.2.1]oct-3-en-2-one is a structurally complex bicyclic compound featuring a fused thiadiazole moiety, which imparts unique electronic and steric properties. Its rigid azabicyclo[3.2.1]octene scaffold, combined with the phenyl-substituted thiadiazole group, suggests potential utility in medicinal chemistry as a pharmacophore or intermediate for bioactive molecule synthesis. The presence of an α,β-unsaturated ketone functionality may offer reactivity for further derivatization, while the thiadiazole ring could enhance binding affinity in target interactions. This compound’s distinct architecture makes it a candidate for exploring novel biological activities or as a building block in heterocyclic chemistry research.
6-Phenyl-8-(3-phenyl-1,2,4-thiadiazol-5-yl)-8-azabicyclo[3.2.1]oct-3-en-2-one structure
1212215-80-9 structure
Product Name:6-Phenyl-8-(3-phenyl-1,2,4-thiadiazol-5-yl)-8-azabicyclo[3.2.1]oct-3-en-2-one
CAS No:1212215-80-9
MF:C21H17N3OS
MW:359.444183111191
CID:4578105
Update Time:2025-05-23

6-Phenyl-8-(3-phenyl-1,2,4-thiadiazol-5-yl)-8-azabicyclo[3.2.1]oct-3-en-2-one Chemical and Physical Properties

Names and Identifiers

    • 8-Azabicyclo[3.2.1]oct-3-en-2-one, 6-phenyl-8-(3-phenyl-1,2,4-thiadiazol-5-yl)-
    • 6-Phenyl-8-(3-phenyl-1,2,4-thiadiazol-5-yl)-8-azabicyclo[3.2.1]oct-3-en-2-one
    • Inchi: 1S/C21H17N3OS/c25-19-12-11-17-16(14-7-3-1-4-8-14)13-18(19)24(17)21-22-20(23-26-21)15-9-5-2-6-10-15/h1-12,16-18H,13H2
    • InChI Key: YAKQKWDHLWJBEK-UHFFFAOYSA-N
    • SMILES: C12N(C3SN=C(C4=CC=CC=C4)N=3)C(C(C3=CC=CC=C3)C1)C=CC2=O

6-Phenyl-8-(3-phenyl-1,2,4-thiadiazol-5-yl)-8-azabicyclo[3.2.1]oct-3-en-2-one Pricemore >>

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Additional information on 6-Phenyl-8-(3-phenyl-1,2,4-thiadiazol-5-yl)-8-azabicyclo[3.2.1]oct-3-en-2-one

6-Phenyl-8-(3-phenyl-1,2,4-thiadiazol-5-yl)-8-azabicyclo[3.2.1]oct-3-en-2-one: A Comprehensive Overview

The compound 6-Phenyl-8-(3-phenyl-1,2,4-thiadiazol-5-yl)-8-azabicyclo[3.2.1]oct-3-en-2-one (CAS No. 1212215-80-9) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its bicyclic framework, which includes an azabicyclo[3.2.1]octene system fused with a thieno-thiadiazole moiety. The presence of phenyl groups at key positions further enhances its structural complexity and potential for diverse applications.

Recent studies have highlighted the unique properties of this compound, particularly its ability to act as a versatile scaffold for the development of bioactive molecules. Researchers have explored its potential as a ligand in metalloenzyme inhibition and as a component in advanced materials with tailored electronic properties. The thiadiazole ring, a key structural element, has been shown to exhibit significant antioxidant activity, making this compound a promising candidate for applications in drug discovery and nutraceuticals.

The synthesis of 6-Phenyl... involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methodologies. The incorporation of the azabicyclo framework requires precise control over stereochemistry to ensure the desired product is obtained with high purity and yield. Recent advancements in asymmetric catalysis have enabled more efficient routes to this compound, reducing production costs and improving scalability.

In terms of biological activity, this compound has demonstrated potent inhibitory effects against several enzymes implicated in neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase. Preclinical studies suggest that it may serve as a lead compound for the development of novel therapeutics targeting Alzheimer's disease and related conditions. Additionally, its ability to modulate cellular signaling pathways has opened new avenues for research in oncology.

From a materials science perspective, the compound's electronic properties make it an attractive candidate for use in organic electronics and optoelectronic devices. Its conjugated system allows for efficient charge transport, which is essential for applications such as organic photovoltaics and light-emitting diodes (OLEDs). Researchers are actively exploring ways to integrate this compound into next-generation materials with enhanced performance characteristics.

The discovery and characterization of 6-Phenyl... represent a significant milestone in the field of heterocyclic chemistry. Its unique combination of structural features and functional properties positions it as a valuable tool for addressing some of the most pressing challenges in modern science. As research continues to uncover new applications for this compound, its impact on various industries is expected to grow significantly.

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